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Compound of Interest

N-{2-[3-chloro-5-(2-

cyclopropylethynyl)pyridin-2-yl]-2-
Compound Name: [(propan-2-yloxy)imino]ethyl}-3-

(difluoromethyl)-1-methyl-1H-

pyrazole-4-carboxamide

Cat. No.: B1436120

For researchers and professionals in drug and pesticide development, understanding the
environmental footprint of new chemical entities is paramount. This guide provides a
comparative analysis of the environmental impact of two succinate dehydrogenase inhibitor
(SDHI) fungicides: Pyrapropoyne and Fluopyram. While extensive data is available for the
widely used Fluopyram, this guide also highlights the current data gaps for the newer
compound, Pyrapropoyne, emphasizing the need for greater transparency in environmental
safety reporting.

Executive Summary

This guide synthesizes available ecotoxicological data for Fluopyram and contextualizes the
environmental profile of Pyrapropoyne within the broader class of SDHI fungicides. A significant
challenge in this comparison is the limited publicly available quantitative data on the
environmental fate and toxicity of Pyrapropoyne. In contrast, Fluopyram has been more
extensively studied, with data available on its persistence in soil, and its toxicity to aquatic
organisms and honeybees. Both are potent fungicides that act by inhibiting the mitochondrial
complex Il (succinate dehydrogenase), a crucial enzyme for energy production in fungi.[1] This
mode of action is also present in non-target organisms, raising concerns about their potential
environmental impact.[2][3][4]
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Data Presentation: Environmental Impact of
Fluopyram

The following tables summarize the key environmental impact parameters for Fluopyram based
on available studies.

Table 1: Soil Persistence of Fluopyram

. Half-life (DT50) in Experimental
Soil Type . Reference
days Conditions

Laboratory, 25°C, air-
Laterite Soil 17.50 - 30.04 dry and field capacity [3]

moisture

Laboratory, 25°C, air-
Red Loam Saoill 15.99 - 26.17 dry and field capacity [3]
moisture

Various Field Soils

21 - 386 Field studies [5]
(Europe)
Various Field Soils ) )

24 - 539 Field studies [5]
(USA)

) Greenhouse field
Greenhouse Soill 87 -231 ) [6]
experiment

Cucumber Field Soil 5.8-6.2 Field experiment [7]

Table 2: Aquatic Toxicity of Fluopyram
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. . Exposure L
Organism Endpoint Value (mgl/L) ) Guideline
Duration
Rainbow trout
(Oncorhynchus LC50 >0.98 96 hours OECD 203
myKkiss)
Daphnia magna
EC50 >10 48 hours OECD 202
(Water flea)
Green algae
(Pseudokirchneri  EC50 >10 72 hours OECD 201

ella subcapitata)

Note: The ">" symbol indicates that the highest tested concentration did not cause 50%
mortality or effect, suggesting low acute toxicity at those concentrations.

Table 3: Honeybee (Apis mellifera) Toxicity of Fluopyram

Exposure . Value (p g/bee Exposure L
Endpoint ] Guideline

Route ) Duration

Acute Contact LD50 >100 48 hours OECD 214

Acute Oral LD50 >100 48 hours OECD 213

Note: The ">" symbol indicates that the highest tested dose did not cause 50% mortality,

suggesting low acute toxicity at those doses.

Pyrapropoyne: An Environmental Profile in the
Making

Pyrapropoyne is a novel pyrazole fungicide also belonging to the SDHI class of active
ingredients.[8][9] While it is known to be effective against various plant pathogens, a
comprehensive public database of its environmental impact is not yet available. The Pesticide
Properties Database (PPDB) entry for Pyrapropoyne explicitly states that significant data are
missing.[8] Without specific data on its soil half-life (DT50), aquatic toxicity (LC50), and non-
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target organism toxicity (LD50), a direct quantitative comparison with Fluopyram is not possible
at this time.

For context, SDHI fungicides as a class exhibit a range of environmental behaviors. Some, like
benzovindiflupyr and isopyrazam, have been shown to be highly toxic to fish, with 96-hour
LC50 values in the nanomolar range.[2] Others are considered to have low to moderate acute
toxicity to mammals and bees.[4] The environmental persistence of SDHIs can also vary
significantly.[3] Given that Pyrapropoyne is a newer molecule, it is crucial for regulatory
agencies and the manufacturer to make its environmental safety data publicly accessible to
allow for independent scientific review and comparison.

Experimental Protocols

The environmental risk assessment of fungicides like Pyrapropoyne and Fluopyram follows
standardized testing protocols, primarily those established by the Organisation for Economic
Co-operation and Development (OECD). These guidelines ensure that data on the
environmental fate and effects of chemicals are reliable and comparable across different
studies and regulatory bodies.

Soil Persistence (Aerobic and Anaerobic Transformation
in Soil - OECD 307)

This test evaluates the rate and route of degradation of a chemical in soil under both aerobic
and anaerobic conditions.[10][11][12][13]

o Objective: To determine the half-life (DT50) of the fungicide in soil and identify its major
transformation products.

o Methodology:

o The test substance, typically radiolabeled for tracking, is applied to fresh soil samples with
known characteristics (e.g., texture, organic carbon content, pH).[11]

o For aerobic testing, the soil is incubated in the dark at a controlled temperature and
moisture content, with a continuous supply of air.[14]

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.mdpi.com/1422-0067/22/22/12362
https://www.researchgate.net/publication/374032458_SDHi_fungicides_an_example_of_mitotoxic_pesticides_targeting_the_succinate_dehydrogenase_complex
https://pubmed.ncbi.nlm.nih.gov/39843715/
https://catalog.labcorp.com/crop-chemical/oecd-307-aerobic-and-anaerobic-transformation-in-soil
https://www.situbiosciences.com/product/oecd-307-aerobic-and-anaerobic-transformation-in-soil/
https://www.oecd.org/en/publications/test-no-307-aerobic-and-anaerobic-transformation-in-soil_9789264070509-en.html
https://www.oecd.org/en/publications/2002/04/test-no-307-aerobic-and-anaerobic-transformation-in-soil_g1gh2d84.html
https://www.situbiosciences.com/product/oecd-307-aerobic-and-anaerobic-transformation-in-soil/
https://www.ibacon.com/your-study-type/environmental-fate/oecd-307-aerobic-and-anaerobic-transformation-soil
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

o For anaerobic testing, after an initial aerobic phase, the soil is flooded with water and
purged with an inert gas (e.g., nitrogen) to create anaerobic conditions.

o At regular intervals, soil samples are collected and analyzed to determine the
concentration of the parent compound and its transformation products.[11]

o The rate of degradation is calculated to determine the DT50 value.[14]
Aquatic Toxicity
Fish, Acute Toxicity Test (OECD 203)[15][16][17][18]

o Objective: To determine the concentration of the fungicide that is lethal to 50% of the test fish
(LC50) over a short exposure period.

e Methodology:

o Fish of a recommended species (e.g., Rainbow trout, Zebra-fish) are exposed to a range
of concentrations of the test substance in water for 96 hours.[19]

o Mortality and any sublethal effects are observed and recorded at 24, 48, 72, and 96 hours.
[15]

o The LC50 value and its confidence limits are calculated from the concentration-response
data.

Daphnia sp., Acute Immobilisation Test (OECD 202)[6][20][21]

o Objective: To determine the concentration of the fungicide that immobilizes 50% of the
Daphnia (EC50) within 48 hours.

o Methodology:

o Young daphnids (less than 24 hours old) are exposed to a series of concentrations of the
test substance for 48 hours.[6]

o The number of immobilized daphnids is recorded at 24 and 48 hours.[22]
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o The EC50 value is calculated based on the observed immobilization at different
concentrations.

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201)[1][23][24][25]

o Objective: To determine the effect of the fungicide on the growth of algae, expressed as the
concentration that inhibits growth by 50% (EC50).

e Methodology:

o Exponentially growing cultures of a selected algal species are exposed to various
concentrations of the test substance for 72 hours.[25]

o The growth of the algae is measured at regular intervals by cell counts or another
appropriate method.

o The EC50 is calculated by comparing the growth in the test cultures to that of a control
group.[25]

Honeybee Acute Toxicity

Honeybees, Acute Oral Toxicity Test (OECD 213)[26][27][28] and Acute Contact Toxicity Test
(OECD 214)[26][27]

o Objective: To determine the dose of the fungicide that is lethal to 50% of honeybees (LD50)
following acute oral or contact exposure.

e Methodology:

o Oral (OECD 213): Bees are fed a single dose of the test substance mixed in a sucrose
solution.[28]

o Contact (OECD 214): A precise dose of the test substance in a solvent is applied directly
to the thorax of the bees.[27]

o For both tests, groups of bees are exposed to a range of doses.
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o Mortality is recorded at 24 and 48 hours, and can be extended to 96 hours if delayed
mortality is observed.[26]

o The LD50 value is calculated from the dose-response data.
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Caption: Mode of action of SDHI fungicides like Pyrapropoyne and Fluopyram.
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Caption: Generalized workflow for environmental risk assessment of a fungicide.

Conclusion

This comparative guide highlights the current state of knowledge regarding the environmental
impacts of Pyrapropoyne and Fluopyram. While a substantial body of data exists for
Fluopyram, allowing for a detailed risk profile, the lack of publicly available information for
Pyrapropoyne underscores a critical gap in the environmental assessment of new
agrochemicals. For the scientific community to conduct thorough and independent comparative
analyses, timely and transparent access to ecotoxicological data for novel compounds is
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essential. Based on the available data, Fluopyram demonstrates low acute toxicity to aquatic
organisms and honeybees. Its persistence in soil is variable, depending on environmental
conditions. As both Pyrapropoyne and Fluopyram are SDHI fungicides, they share a common
mode of action that necessitates careful consideration of their potential effects on non-target
organisms. Further research and data disclosure are imperative for a complete and objective
comparison of these two fungicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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